Cas no 436090-38-9 (5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One)

• Product Name: 5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One
• CAS No: 436090-38-9
• MF: C₁₃H₉FN₂OS₂
• MW: 292.351763486862
• CID: 3106847
• PubChem ID: 1133684
• Update Time: 2025-10-29

5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorophenyl)-2-mercapto-3-methylthieno[2,3-d]pyrimidin-4(3H)-one
• 5-(4-fluorophenyl)-3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
• 436090-38-9
• AKOS001051673
• 5-(4-fluorophenyl)-4-hydroxy-3-methylthieno[2,3-d]pyrimidine-2-thione
• CS-0221367
• Z55992898
• 5-(4-fluorophenyl)-3-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
• EN300-08981
• 5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One

• Inchi： 1S/C13H9FN2OS2/c1-16-12(17)10-9(6-19-11(10)15-13(16)18)7-2-4-8(14)5-3-7/h2-6H,1H3,(H,15,18)
• InChI Key： WIRTYTHHMNNGNM-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)F)C2C(N(C)C(NC1=2)=S)=O

Computed Properties

• Exact Mass: 292.01403342Da
• Monoisotopic Mass: 292.01403342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 92.7Ų

Additional information on 5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One

5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One (CAS 436090-38-9): A Comprehensive Overview

5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One (CAS 436090-38-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This thienopyrimidinone derivative features a unique molecular structure combining a fluorophenyl group with a sulfur-containing heterocycle, making it valuable for various applications.

The compound's molecular formula is C₁₃H₉FN₂OS₂, with a molecular weight of 292.35 g/mol. Its structural features include a thieno[2,3-d]pyrimidin-4-one core substituted with a 4-fluorophenyl group at position 5, a methyl group at position 3, and a sulfanyl group at position 2. This specific arrangement contributes to its interesting physicochemical properties and potential biological activities.

Recent studies have focused on 5-(4-fluorophenyl)-3-methyl-2-sulfanyl-thienopyrimidinone as a potential scaffold for drug discovery. Researchers are particularly interested in its possible applications in developing kinase inhibitors and modulators of various biological pathways. The presence of both fluorine and sulfur atoms in its structure makes it a promising candidate for medicinal chemistry applications.

In materials science, this thienopyrimidine derivative has shown potential for organic electronic applications. Its conjugated π-system and the presence of heteroatoms make it interesting for developing organic semiconductors and photovoltaic materials. Current research explores its charge transport properties and potential use in organic field-effect transistors (OFETs).

The synthesis of CAS 436090-38-9 typically involves multi-step organic reactions starting from commercially available precursors. Common synthetic routes include the condensation of appropriately substituted thiophene derivatives with urea or thiourea analogs, followed by various functionalization steps to introduce the fluorophenyl and methyl groups.

Analytical characterization of 5-(4-fluorophenyl)-3-methyl-2-sulfanyl-3h,4h-thieno2,3-dpyrimidin-4-one typically involves techniques such as NMR spectroscopy (both ¹H and ¹³C), mass spectrometry, and elemental analysis. These methods confirm the compound's purity and structural integrity, which are crucial for research applications.

From a safety perspective, standard laboratory precautions should be observed when handling this compound. While not classified as highly hazardous, proper personal protective equipment including gloves and safety glasses is recommended. The compound should be stored in a cool, dry place away from strong oxidizing agents.

The market for specialized heterocyclic compounds like 5-(4-fluorophenyl)-3-methyl-2-sulfanyl-thienopyrimidinone has been growing steadily, driven by increasing research in pharmaceutical development and advanced materials. Current pricing reflects its status as a research chemical, with availability primarily through specialty chemical suppliers.

Future research directions for CAS 436090-38-9 may include exploring its potential in targeted drug delivery systems, investigating its photophysical properties for optoelectronic applications, and developing more efficient synthetic routes. The compound's unique structural features continue to make it an interesting subject for scientific investigation.

For researchers working with thieno[2,3-d]pyrimidin-4-one derivatives, this compound represents an important building block in heterocyclic chemistry. Its combination of fluorine and sulfur functionalities offers multiple possibilities for further chemical modifications and derivatization.

In conclusion, 5-(4-Fluorophenyl)-3-Methyl-2-Sulfanyl-3h,4h-Thieno2,3-DPyrimidin-4-One (CAS 436090-38-9) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features and growing research interest make it an important compound in modern chemical research.